N-(3-acetylphenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea

• IUPAC Name: 1-(3-acetylphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea
• InChI: InChI=1S/C17H17FN2OS/c1-12(21)14-3-2-4-16(11-14)20-17(22)19-10-9-13-5-7-15(18)8-6-13/h2-8,11H,9-10H2,1H3,(H2,19,20,22)
• InChI Key: KEQQMHADCZMDJA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=S)NCCC2=CC=C(C=C2)F
• Molecular Formula: C17H17FN2OS
• Molecular Weight: 316.4 g/mol
• Solubility: >47.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3-acetylphenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea, also known as AFEU, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a thiourea derivative that has been shown to possess a wide range of biochemical and physiological effects, making it a promising candidate for further investigation. In

Mechanism of Action

The exact mechanism of action of N-(3-acetylphenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in various physiological processes. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that are involved in inflammation. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), proteins involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. It has been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. This compound has also been shown to possess anti-cancer properties, making it a potential candidate for the treatment of cancer. Additionally, this compound has been shown to possess neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been extensively studied, making it a well-characterized compound. However, this compound also has some limitations for use in lab experiments. It has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, this compound can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(3-acetylphenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea. One potential direction is to further investigate its anti-inflammatory and analgesic properties, with the aim of developing new treatments for pain and inflammation. Another potential direction is to investigate its anti-cancer properties, with the aim of developing new treatments for cancer. Additionally, further investigation of its neuroprotective properties could lead to the development of new treatments for neurodegenerative diseases. Finally, the development of new synthetic methods for this compound could lead to the production of more stable and less toxic derivatives.

Synthesis Methods

The synthesis of N-(3-acetylphenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea involves the reaction of 3-acetylphenyl isothiocyanate with 4-fluoro-2-phenylethylamine. The resulting compound is then purified using column chromatography. The purity of the compound is confirmed using analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-(3-acetylphenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea has been studied for its potential applications in various fields of scientific research. It has been shown to possess anti-inflammatory, analgesic, and anti-cancer properties. This compound has also been studied for its potential use as a diagnostic tool for certain diseases.